TIPPS Moiety Imparts Urokinase (uPA) Selectivity Over Trypsin by Steric Exclusion from S3/S4 Subsites – a Property Absent in Tosyl or Mesityl Analogs
Crystallographic analysis of benzamidine-based inhibitors complexed with bovine trypsin reveals that compounds bearing an N-terminal 2,4,6-triisopropylphenylsulfonyl (TIPPS) group show little or no penetration into the S3/S4 subsites of trypsin, whereas inhibitors carrying smaller N-sulfonyl groups (e.g., tosyl, mesityl) can access these pockets [1]. Because the S3/S4 subsites are occluded in urokinase-type plasminogen activator (uPA), TIPPS-containing compounds achieve selectivity for uPA over trypsin, with Ki values against trypsin remaining in the range 10⁻⁷ to 10⁻⁸ M [1]. This structural feature directly results from the steric impedance of the three isopropyl substituents on the phenyl ring.
| Evidence Dimension | uPA selectivity mechanism – S3/S4 subsite penetration in trypsin |
|---|---|
| Target Compound Data | N-TIPPS-containing inhibitors: no penetration into S3/S4 subsites of trypsin; Ki (trypsin) = 10⁻⁷–10⁻⁸ M [1] |
| Comparator Or Baseline | N-Tosyl and N-mesityl inhibitors: able to occupy S3/S4 subsites of trypsin (inferred from crystallographic data) [1] |
| Quantified Difference | Qualitative structural difference: TIPPS prevents S3/S4 occupancy achievable by smaller sulfonyl groups, enabling uPA-over-trypsin selectivity [1] |
| Conditions | X-ray crystallography of inhibitor-trypsin complexes at 1.7 Å resolution; bovine trypsin; Ki determined via amidolytic activity assays [1] |
Why This Matters
Procurement of the TIPPS-serine building block is essential when the research objective is uPA-selective inhibitor development, as replacement with N-tosyl-serine eliminates the steric-exclusion selectivity mechanism.
- [1] Katz, B. A. et al. Structural and Functional Analyses of Benzamidine-Based Inhibitors in Complex with Trypsin: Implications for the Inhibition of Factor Xa, tPA, and Urokinase. J. Med. Chem. 1998, 41, 5445–5456. DOI: 10.1021/jm981068g. View Source
